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Compound of Interest

Chromic acid (H2Cr207),rubidium
salt (1:2)

Cat. No.: B082955

Compound Name:

Application Notes: Rubidium Dichromate in
Analytical Chemistry

Introduction

Rubidium dichromate (Rb2Cr200) is a crystalline solid that serves as a powerful oxidizing
agent in acidic solutions. While less common than its potassium counterpart, rubidium
dichromate is a suitable candidate for use as a primary standard in specialized volumetric
analysis applications.[1] Its high purity and stability make it a reliable reagent for the
determination of various reducing agents through redox titrations. The principle of dichromate
titrations lies in the reduction of the dichromate ion (Cr20[12-) to the green chromium(lll) ion
(Cr3+) upon reaction with a reducing agent.

The primary application of rubidium dichromate in analytical chemistry is in redox titrations,
particularly for the determination of iron(ll). The reaction is robust, with a clear and measurable
endpoint.

Physicochemical Properties of Rubidium Dichromate

A clear understanding of the physicochemical properties of rubidium dichromate is essential for
its application in analytical chemistry.
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Property Value

Molecular Formula Cr00Rb2
Molecular Weight 386.92 g/mol [2]
Appearance Orange-red crystals
Solubility Soluble in water

Redox Reaction Fundamentals

The oxidizing power of the dichromate ion in an acidic medium is central to its use in titrimetry.
The half-reaction for the dichromate ion is:

Cr2002~ + 14H* + 6e~ — 2Cr3* + 7H20 (E° = +1.33 V)

This high standard reduction potential indicates that dichromate is a strong oxidizing agent
capable of reacting completely with a variety of reducing agents.

Protocols for the Application of Rubidium
Dichromate in Titrations

The following protocols are adapted from established methods using potassium dichromate,
with necessary adjustments for the use of rubidium dichromate.

Protocol 1: Preparation of a Standard Rubidium
Dichromate Solution

This protocol details the preparation of a standard solution of rubidium dichromate, which can
be used as a titrant.

Materials:
e Rubidium dichromate (Rb2Cr-0O[1), primary standard grade

¢ Distilled or deionized water
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e Volumetric flask (1000 mL)
e Analytical balance

e Weighing paper
Procedure:

e Accurately weigh approximately 4.9 g of dry, primary standard grade rubidium dichromate
onto a weighing paper using an analytical balance.

o Carefully transfer the weighed rubidium dichromate into a 1000 mL volumetric flask.

o Add approximately 500 mL of distilled water to the volumetric flask and swirl gently to
dissolve the solid.

¢ Once the solid is completely dissolved, dilute the solution to the calibration mark with distilled
water.

» Stopper the flask and invert it several times to ensure the solution is homogeneous.

o Calculate the exact molarity of the rubidium dichromate solution based on the mass of the
salt used.

Protocol 2: Titrimetric Determination of Iron(ll) using
Rubidium Dichromate

This protocol provides a step-by-step method for the determination of the concentration of an
iron(Il) solution using a standardized rubidium dichromate solution.

Materials:
» Standardized rubidium dichromate (Rb2Cr=O[1) solution
 Iron(ll) solution of unknown concentration

 Sulfuric acid (H2S0a4), concentrated
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Phosphoric acid (HsPOa), 85%

Sodium diphenylamine sulfonate indicator
Burette (50 mL)

Pipette (25 mL)

Erlenmeyer flask (250 mL)

Graduated cylinders

Procedure:

Pipette 25.00 mL of the unknown iron(ll) solution into a 250 mL Erlenmeyer flask.

Carefully add 10 mL of concentrated sulfuric acid and 5 mL of 85% phosphoric acid to the
flask. The phosphoric acid complexes with the iron(lIl) ions formed during the titration,
sharpening the endpoint.

Add 8-10 drops of sodium diphenylamine sulfonate indicator to the solution.

Rinse and fill a 50 mL burette with the standardized rubidium dichromate solution, ensuring
no air bubbles are present in the tip. Record the initial burette reading.

Titrate the iron(ll) solution with the rubidium dichromate solution, swirling the flask
continuously. The solution will initially be colorless or pale green and will turn a turbid green
as the titration progresses.

As the endpoint is approached, the green color will deepen. The endpoint is reached when
the first permanent violet-blue color appears.

Record the final burette reading.

Repeat the titration at least two more times to ensure precision.

Reaction:
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Cr20002~ + 6Fe2* + 14H* — 2Cr3* + 6Fe3* + 7H20

Calculation of Iron(Il) Concentration:

The concentration of the iron(ll) solution can be calculated using the following formula:
M_Fe2+ = (M_Rb2Cr200 x V_Rb2Cr200 x 6) / V_Fe2*

Where:

o M_Fe?* = Molarity of the iron(ll) solution

M_Rb2Cr2000 = Molarity of the rubidium dichromate solution

V_Rb2Cr200 = Volume of the rubidium dichromate solution used in the titration (in L)

V_Fe?* = Volume of the iron(ll) solution used (in L)

6 is the stoichiometric ratio of moles of iron(ll) to moles of dichromate.

Quantitative Data Summary

The following table provides an example of data that would be collected during the titration of
an unknown iron(ll) solution with a standardized 0.02 M rubidium dichromate solution.

. . Volume of
. Initial Burette Final Burette
Titration . . Rb2Cr2000 used
Reading (mL) Reading (mL)
(mL)
1 0.50 25.50 25.00
2 25.50 50.45 24.95
3 0.20 25.18 24.98
Average 24.98

Using the average volume and the formula above, the molarity of the iron(ll) solution can be
calculated.
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Caption: Experimental workflow for the determination of iron(ll) using rubidium dichromate.
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Caption: Logical relationship of reactants and products in the redox titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analytical-chemistry-and-titrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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